Cas no 1514516-76-7 (4-(Difluoromethoxy)-3-(prop-2-yn-1-yloxy)benzaldehyde)

• Product Name: 4-(Difluoromethoxy)-3-(prop-2-yn-1-yloxy)benzaldehyde
• CAS No: 1514516-76-7
• MF: C₁₁H₈F₂O₃
• MW: 226.176230430603
• CID: 5463814
• Update Time: 2025-06-12

4-(Difluoromethoxy)-3-(prop-2-yn-1-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-3-(prop-2-yn-1-yloxy)benzaldehyde
• Z5718112871
• 4-(Difluoromethoxy)-3-(prop-2-yn-1-yloxy)benzaldehyde

• Inchi： 1S/C11H8F2O3/c1-2-5-15-10-6-8(7-14)3-4-9(10)16-11(12)13/h1,3-4,6-7,11H,5H2
• InChI Key： ASBVSXJBGMZYHE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C=O)=CC=1OCC#C)F

Computed Properties

• Exact Mass: 226.04415044 g/mol
• Monoisotopic Mass: 226.04415044 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5
• Molecular Weight: 226.18

Additional information on 4-(Difluoromethoxy)-3-(prop-2-yn-1-yloxy)benzaldehyde

Chemical Profile of 4-(Difluoromethoxy)-3-(prop-2-yn-1-yloxy)benzaldehyde (CAS No. 1514516-76-7)

4-(Difluoromethoxy)-3-(prop-2-yn-1-yloxy)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1514516-76-7, is a sophisticated organic compound featuring a benzaldehyde core substituted with a difluoromethoxy group at the 4-position and a prop-2-yn-1-yloxy (propargyl ether) moiety at the 3-position. This unique structural configuration imparts distinct chemical and pharmacological properties, making it a subject of significant interest in modern medicinal chemistry and drug discovery.

The benzaldehyde scaffold is a well-documented pharmacophore in medicinal chemistry, often utilized in the development of antimicrobial, anti-inflammatory, and central nervous system (CNS) active agents. The introduction of the difluoromethoxy group enhances electronic properties and metabolic stability, while the propargyl ether functionality introduces reactivity suitable for further derivatization via copper-catalyzed coupling reactions. Such structural features are frequently explored in the synthesis of novel bioactive molecules.

In recent years, research has highlighted the potential of fluorinated aromatic compounds in modulating biological pathways. The difluoromethoxy substituent, in particular, has been associated with improved binding affinity and reduced susceptibility to enzymatic degradation. This attribute is particularly valuable in the design of small-molecule inhibitors targeting enzymes such as kinases and phosphodiesterases. For instance, fluorinated analogs of benzaldehyde derivatives have shown promise in preclinical studies as candidates for treating inflammatory diseases by inhibiting cyclooxygenase (COX) enzymes.

The prop-2-yn-1-yloxy group serves as an effective handle for further functionalization, enabling the construction of heterocyclic scaffolds or linking to other pharmacophores via cross-coupling reactions like Suzuki-Miyaura or Sonogashira couplings. Such transformations are pivotal in generating libraries of compounds for high-throughput screening (HTS) to identify lead candidates for drug development. The propargyl group's triple bond also allows for selective oxidation to aldehydes or carboxylic acids, expanding its synthetic utility.

Recent advances in computational chemistry have facilitated the rational design of molecules like 4-(Difluoromethoxy)-3-(prop-2-yn-1-yloxy)benzaldehyde. Molecular docking studies suggest that this compound may interact with biological targets such as protein kinases or G protein-coupled receptors (GPCRs), which are implicated in various therapeutic areas including oncology and neurology. The electron-withdrawing nature of the aldehyde group and the electron-donating effect of the difluoromethoxy moiety create a favorable balance for optimal binding interactions.

Moreover, the compound's solubility profile and stability under physiological conditions make it a viable candidate for further pharmacokinetic studies. Preliminary experiments indicate that modifications at the 4-position can significantly influence metabolic clearance rates, a critical factor in drug efficacy and safety. This underscores the importance of structure-activity relationship (SAR) studies when evaluating such derivatives for therapeutic applications.

The synthesis of 4-(Difluoromethoxy)-3-(prop-2-yn-1-yloxy)benzaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Key steps include selective halogenation followed by nucleophilic substitution with fluorinated methanol equivalents, followed by propargyl ether formation via deprotonation and coupling with propargyl bromide or iodide under palladium catalysis. Optimizing reaction conditions to minimize side products while maintaining high yields remains a key challenge in large-scale production.

In conclusion, 4-(Difluoromethoxy)-3-(prop-2-yn-1-yloxy)benzaldehyde (CAS No. 1514516-76-7) represents a structurally intriguing molecule with potential applications across multiple therapeutic domains. Its unique combination of functional groups positions it as a valuable building block for medicinal chemists seeking to develop next-generation therapeutics. Continued exploration of its pharmacological properties and synthetic derivatives will likely yield novel insights into disease mechanisms and treatment strategies.